Cas no 1177311-29-3 (1-[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methanamine hydrochloride)
1-[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methanamine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- F2147-0080
- EN300-238491
- {[1-(4-Methoxyphenyl)-1H-tetrazol-5-yl]methyl}amine hydrochloride
- 1177311-29-3
- [1-(4-methoxyphenyl)tetrazol-5-yl]methanamine;hydrochloride
- AKOS023552878
- [1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methanamine hydrochloride
- [[1-(4-METHOXYPHENYL)-1H-TETRAZOL-5-YL]METHYL]AMINE HYDROCHLORIDE
- 1-[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methanamine hydrochloride
-
- Inchi: 1S/C9H11N5O.ClH/c1-15-8-4-2-7(3-5-8)14-9(6-10)11-12-13-14;/h2-5H,6,10H2,1H3;1H
- InChI Key: SIZFDBMCJGALQX-UHFFFAOYSA-N
- SMILES: Cl.O(C)C1C=CC(=CC=1)N1C(CN)=NN=N1
Computed Properties
- Exact Mass: 241.0730377g/mol
- Monoisotopic Mass: 241.0730377g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 195
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 78.8Ų
1-[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methanamine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M130896-100mg |
{[1-(4-methoxyphenyl)-1h-tetrazol-5-yl]methyl}amine hydrochloride |
1177311-29-3 | 100mg |
$ 115.00 | 2022-06-04 | ||
| TRC | M130896-500mg |
{[1-(4-methoxyphenyl)-1h-tetrazol-5-yl]methyl}amine hydrochloride |
1177311-29-3 | 500mg |
$ 435.00 | 2022-06-04 | ||
| TRC | M130896-1g |
{[1-(4-methoxyphenyl)-1h-tetrazol-5-yl]methyl}amine hydrochloride |
1177311-29-3 | 1g |
$ 660.00 | 2022-06-04 | ||
| Enamine | EN300-238491-0.05g |
[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methanamine hydrochloride |
1177311-29-3 | 95% | 0.05g |
$587.0 | 2024-06-19 | |
| Enamine | EN300-238491-0.1g |
[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methanamine hydrochloride |
1177311-29-3 | 95% | 0.1g |
$615.0 | 2024-06-19 | |
| Enamine | EN300-238491-0.25g |
[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methanamine hydrochloride |
1177311-29-3 | 95% | 0.25g |
$642.0 | 2024-06-19 | |
| Enamine | EN300-238491-0.5g |
[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methanamine hydrochloride |
1177311-29-3 | 95% | 0.5g |
$671.0 | 2024-06-19 | |
| Enamine | EN300-238491-1.0g |
[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methanamine hydrochloride |
1177311-29-3 | 95% | 1.0g |
$699.0 | 2024-06-19 | |
| Enamine | EN300-238491-2.5g |
[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methanamine hydrochloride |
1177311-29-3 | 95% | 2.5g |
$1370.0 | 2024-06-19 | |
| Enamine | EN300-238491-5.0g |
[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methanamine hydrochloride |
1177311-29-3 | 95% | 5.0g |
$2028.0 | 2024-06-19 |
1-[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methanamine hydrochloride Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
Additional information on 1-[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methanamine hydrochloride
1-[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methanamine hydrochloride (CAS No. 1177311-29-3): An Overview
1-[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methanamine hydrochloride (CAS No. 1177311-29-3) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of tetrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and cardiovascular effects. The unique structure of this compound, featuring a tetrazole ring and a methanamine group, makes it an interesting candidate for further research and development.
The chemical structure of 1-[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methanamine hydrochloride is characterized by a tetrazole ring attached to a methanamine group, with a 4-methoxyphenyl substituent. This combination of functional groups imparts specific properties that are crucial for its biological activity. The tetrazole ring is known for its ability to mimic carboxylic acid functionalities and form hydrogen bonds, which can enhance the compound's binding affinity to target proteins. The methanamine group provides additional reactivity and can participate in various chemical reactions.
Recent studies have highlighted the potential of 1-[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methanamine hydrochloride in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.
In addition to its anti-inflammatory effects, 1-[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methanamine hydrochloride has shown promise in cardiovascular research. A study conducted by researchers at the University of California demonstrated that this compound can effectively reduce blood pressure in hypertensive animal models. The mechanism behind this effect is believed to involve the activation of nitric oxide (NO) signaling pathways, which play a crucial role in vasodilation and blood pressure regulation.
The pharmacokinetic properties of 1-[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methanamine hydrochloride have also been extensively studied. Research has shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. The compound is metabolized primarily in the liver via cytochrome P450 enzymes and is excreted mainly through urine.
Clinical trials are currently underway to evaluate the safety and efficacy of 1-[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methanamine hydrochloride in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and suggest that further clinical development is warranted.
The potential applications of 1-[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methanamine hydrochloride extend beyond its anti-inflammatory and cardiovascular properties. Recent research has explored its use as an antiviral agent against various viral infections. A study published in Antiviral Research reported that this compound exhibits antiviral activity against influenza A virus by inhibiting viral replication through interference with viral protein synthesis.
In conclusion, 1-[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methanamine hydrochloride (CAS No. 1177311-29-3) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in medicinal chemistry. Ongoing studies and clinical trials will continue to elucidate its full potential and pave the way for its use in treating various diseases.
1177311-29-3 (1-[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methanamine hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)